Cas no 26848-70-4 (2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1))

2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1) structure
26848-70-4 structure
Product Name:2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1)
CAS No:26848-70-4
MF:C10H18ClN
MW:187.709621906281
CID:250140
PubChem ID:22019891
Update Time:2025-04-19

2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-aminium,N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1)
    • methyl-tris(prop-2-enyl)azanium,chloride
    • 2-Propen-1-aminium,N-methyl-N,N-di-2-propenyl-, chloride (9CI)
    • Methyltriallylammonium chloride
    • SCHEMBL142822
    • methyl-tris(prop-2-enyl)azanium;chloride
    • 2-Propen-1-aminium, N-methyl-N,N-di-2-propenyl-, chloride
    • triallylmethyl ammonium chloride
    • DTXSID30884557
    • 26848-70-4
    • 2-Propen-1-aminium-,N-methyl-N,N-di-2-propenyl-,chloride
    • 2-Propen-1-aminium, N-methyl-N,N-di-2-propen-1-yl-, chloride (1:1)
    • Inchi: 1S/C10H18N.ClH/c1-5-8-11(4,9-6-2)10-7-3;/h5-7H,1-3,8-10H2,4H3;1H/q+1;/p-1
    • InChI Key: RRPJQNOJVXGCKC-UHFFFAOYSA-M
    • SMILES: [Cl-].[N+](C)(CC=C)(CC=C)CC=C

Computed Properties

  • Exact Mass: 168.972
  • Monoisotopic Mass: 187.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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